A simple, low-cost CVD route to thin films of BiFeO3 for efficient water photo-oxidation†
Journal of Materials Chemistry A Pub Date: 2013-12-20 DOI: 10.1039/C3TA14824F
Abstract
A novel method for preparation of BiFeO3 films via a simple solution-based CVD method is reported using for the first time a single-source heterobimetallic precursor [CpFe(CO)2BiCl2]. BiFeO3 films display ferroelectric and ferromagnetic ordering at room temperature and possess direct band-gaps between 2.0 and 2.2 eV. Photocatalytic testing for water oxidation revealed high activities under UVA (365 nm) and simulated solar irradiation, superior to that exhibited by a commercial standard (Pilkington Activ® TiO2 film) resulting in an apparent quantum yield of ∼24%.
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Journal Name：Journal of Materials Chemistry A
Research Products
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CAS no.: 164915-57-5
